Cas no 2229515-86-8 (5-(2-amino-3-hydroxy-2-methylpropyl)thiophene-2-carbonitrile)

• Product Name: 5-(2-amino-3-hydroxy-2-methylpropyl)thiophene-2-carbonitrile
• CAS No: 2229515-86-8
• MF: C₉H₁₂N₂OS
• MW: 196.269380569458
• CID: 5867665
• PubChem ID: 165763219
• Update Time: 2025-06-27

5-(2-amino-3-hydroxy-2-methylpropyl)thiophene-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(2-amino-3-hydroxy-2-methylpropyl)thiophene-2-carbonitrile
• 2229515-86-8
• EN300-1749813

• Inchi： 1S/C9H12N2OS/c1-9(11,6-12)4-7-2-3-8(5-10)13-7/h2-3,12H,4,6,11H2,1H3
• InChI Key： IJIGKJNYSUDEIV-UHFFFAOYSA-N
• SMILES： S1C(C#N)=CC=C1CC(C)(CO)N

Computed Properties

• Exact Mass: 196.06703418g/mol
• Monoisotopic Mass: 196.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 98.3Ų

Additional information on 5-(2-amino-3-hydroxy-2-methylpropyl)thiophene-2-carbonitrile

Introduction to 5-(2-amino-3-hydroxy-2-methylpropyl)thiophene-2-carbonitrile (CAS No. 2229515-86-8)

5-(2-amino-3-hydroxy-2-methylpropyl)thiophene-2-carbonitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2229515-86-8, belongs to the thiophene derivatives, a class of molecules known for their diverse biological activities and potential applications in drug development. The structural features of this compound, particularly its nitrile group and the presence of both amino and hydroxyl functional groups, make it a promising candidate for further exploration in synthetic chemistry and pharmacological studies.

The molecular structure of 5-(2-amino-3-hydroxy-2-methylpropyl)thiophene-2-carbonitrile consists of a thiophene core substituted with a side chain containing an amino group, a hydroxyl group, and a methyl group. This unique arrangement of functional groups contributes to the compound's reactivity and potential interactions with biological targets. The nitrile group, in particular, is known to participate in various chemical reactions, including nucleophilic addition and condensation reactions, which are frequently employed in the synthesis of more complex molecules.

In recent years, there has been a growing interest in thiophene derivatives due to their role as key intermediates in the synthesis of bioactive compounds. Studies have demonstrated that thiophene-based molecules can exhibit a wide range of pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities. The presence of both amino and hydroxyl groups in 5-(2-amino-3-hydroxy-2-methylpropyl)thiophene-2-carbonitrile suggests that it may interact with biological targets through multiple mechanisms, potentially enhancing its therapeutic efficacy.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. The structural motif of 5-(2-amino-3-hydroxy-2-methylpropyl)thiophene-2-carbonitrile aligns well with the scaffold requirements for many biologically active molecules. For instance, thiophene derivatives have been reported to inhibit enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in inflammatory pathways. Additionally, the nitrile group can be further functionalized to introduce additional pharmacophores, expanding the compound's potential applications.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before conducting experimental validation. Using molecular docking studies, researchers have been able to identify potential binding interactions between 5-(2-amino-3-hydroxy-2-methylpropyl)thiophene-2-carbonitrile and target proteins. These studies have suggested that the compound may exhibit inhibitory effects on various enzymes and receptors relevant to diseases such as cancer and inflammation. Such computational predictions provide valuable insights into the compound's pharmacological profile and guide experimental design.

The synthesis of 5-(2-amino-3-hydroxy-2-methylpropyl)thiophene-2-carbonitrile presents both challenges and opportunities for synthetic chemists. The presence of multiple functional groups requires careful consideration during the synthetic route design to ensure high yield and purity. However, recent developments in catalytic methods have provided new tools for constructing complex molecular frameworks efficiently. For example, transition metal-catalyzed cross-coupling reactions have been employed to introduce aryl or heteroaryl groups onto the thiophene core, while palladium-catalyzed hydrogenation reactions have been used to reduce double bonds or carbonyl groups.

Another area of interest is the exploration of 5-(2-amino-3-hydroxy-2-methylpropyl)thiophene-2-carbonitrile as a building block for more complex drug candidates. By incorporating this compound into larger molecular architectures, researchers can exploit its structural features to enhance binding affinity and selectivity towards specific biological targets. Additionally, the nitrile group can be transformed into other functional groups such as amides or carboxylic acids through hydrolysis or reduction reactions, further expanding its synthetic utility.

The pharmacokinetic properties of 5-(2-amino-3-hydroxy-2-methylpropyl)thiophene-2-carbonitrile are also an important consideration in drug development. Studies have shown that thiophene derivatives can exhibit varying levels of solubility and metabolic stability, which influence their bioavailability and duration of action. Understanding these properties is crucial for optimizing formulations and delivery systems to ensure effective therapeutic outcomes. Advances in biophysical techniques have allowed researchers to investigate these properties at a molecular level, providing valuable data for drug design.

In conclusion,5-(2-amino-3-hydroxy-2-methylpropyl)thiophene-2-carbonitrile (CAS No. 2229515-86-8) represents a promising compound with significant potential in pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further exploration in drug development. As our understanding of molecular interactions continues to grow,5-(2-amino-3-hydroxy-2-methylpropil)thiophene - 02 - carbonitrile is likely to play an important role in the discovery and design of novel therapeutic agents.